Cas no 955315-27-2 (2-[(3-fluoro-4-methyl-phenyl)methyl]piperidine)

• Product Name: 2-[(3-fluoro-4-methyl-phenyl)methyl]piperidine
• CAS No: 955315-27-2
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 875191
• PubChem ID: 17039555
• Update Time: 2025-04-19

2-[(3-fluoro-4-methyl-phenyl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 2-[(3-fluoro-4-methyl-phenyl)methyl]piperidine
• 2-(3-FLUORO-4-METHYL-BENZYL)-PIPERIDINE
• 2-[(3-fluoro-4-methylphenyl)methyl]piperidine
• DTXSID70588840
• 955315-27-2
• AB49922
• 2-(3-fluoro-4-methylbenzyl)piperidine

• Inchi： 1S/C13H18FN/c1-10-5-6-11(9-13(10)14)8-12-4-2-3-7-15-12/h5-6,9,12,15H,2-4,7-8H2,1H3
• InChI Key： FFLHQMFCSTUIGU-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)CC1CCCCN1

Computed Properties

• Exact Mass: 207.14200
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.14750